Cas no 1803833-39-7 (6-Fluoro-2-methyl-3-nitrobenzyl bromide)

• Product Name: 6-Fluoro-2-methyl-3-nitrobenzyl bromide
• CAS No: 1803833-39-7
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5001500
• Update Time: 2026-02-27

6-Fluoro-2-methyl-3-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-3-nitrobenzyl bromide

• Inchi： 1S/C8H7BrFNO2/c1-5-6(4-9)7(10)2-3-8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： VFEFBWJHCRLCPY-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Additional information on 6-Fluoro-2-methyl-3-nitrobenzyl bromide

6-Fluoro-2-methyl-3-nitrobenzyl Bromide: A Comprehensive Overview

6-Fluoro-2-methyl-3-nitrobenzyl bromide, with the CAS number 1803833-39-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a benzyl group substituted with fluorine, methyl, and nitro groups at specific positions, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 6-fluoro-2-methyl-3-nitrobenzyl bromide involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing byproducts.

In terms of physical properties, 6-fluoro-2-methyl-3-nitrobenzyl bromide exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly suitable for various organic transformations. The compound's stability under mild conditions further enhances its utility in large-scale manufacturing processes.

The applications of 6-fluoro-2-methyl-3-nitrobenzyl bromide are vast and continually expanding. In the realm of pharmaceuticals, it serves as an essential intermediate in the synthesis of anti-cancer agents, where its nitro group plays a crucial role in modulating the biological activity of the final product. Recent studies have demonstrated its potential in targeting specific kinases involved in tumor growth and metastasis.

Beyond pharmaceuticals, 6-fluoro-2-methyl-3-nitrobenzyl bromide finds applications in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. Its methyl group contributes to enhanced thermal stability, while the fluorine atom imparts hydrophobicity, making it ideal for use in harsh environmental conditions.

The latest research on this compound has focused on its role in catalytic processes. Scientists have discovered that when used as a ligand in transition-metal catalysis, it significantly improves the efficiency and selectivity of reactions such as cross-coupling and cycloaddition. This breakthrough has opened new avenues for its application in sustainable chemical manufacturing.

In conclusion, 6-fluoro-2-methyl-3-nitrobenzyl bromide stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and wide-ranging applications make it an indispensable component in contemporary research and industry. As advancements continue to be made, this compound is poised to play an even greater role in shaping the future of science and technology.